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Compound of Interest

Compound Name: Methyl N-methylanthranilate

Cat. No.: B146674 Get Quote

Essential Safety and Handling Guide for Methyl
N-methylanthranilate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Methyl N-methylanthranilate in a laboratory setting. Adherence to

these guidelines is critical for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl N-methylanthranilate presents several hazards that necessitate the use of appropriate

personal protective equipment. The primary risks include serious eye irritation, skin irritation,

respiratory tract irritation, and potential harm if swallowed.[1]

Table 1: Summary of Hazards
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Hazard Type Description GHS Classification

Eye Irritation
Causes serious eye irritation.

[1][2]
Category 2A[1][2]

Skin Irritation Causes skin irritation.[1] Category 2[1]

Respiratory Irritation
May cause respiratory

irritation.[1]
STOT SE Category 3[1]

Acute Oral Toxicity Harmful if swallowed.[1] Category 4[1]

Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles with

side-shields or a face shield.[1]

To prevent contact with eyes,

which can cause serious

irritation.[1][2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Butyl rubber).[3]

[4][5]

To prevent skin contact and

irritation.[1] Nitrile offers good

resistance to solvents, oils,

and some acids and bases.

Butyl rubber is effective

against ketones and esters.[4]

[5]

Body Protection
Impervious laboratory coat or

chemical-resistant apron.[1]

To protect skin and personal

clothing from splashes and

contamination.

Respiratory Protection

Required when vapors or

aerosols are generated.[6] Use

a NIOSH-approved respirator

with organic vapor (OV)

cartridges, or a combination

cartridge for

ammonia/methylamine if

applicable.[2][7][8][9]

To prevent inhalation, which

may cause respiratory

irritation.[1]
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Step-by-Step Handling and Storage Procedures
Proper handling and storage are crucial to minimize exposure and maintain the chemical's

stability.

Experimental Workflow:
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Experimental Workflow: Handling Methyl N-methylanthranilate
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Caption: A flowchart outlining the key steps for safely handling Methyl N-methylanthranilate
from preparation to post-experiment cleanup.

Handling Protocol:

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

Methyl N-methylanthranilate.[1][2][6]

Ensure Proper Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation of vapors.[1][6]

Wear Appropriate PPE: Don the recommended PPE as detailed in Table 2.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1]

Safe Dispensing: When transferring the chemical, do so carefully to avoid splashes or

aerosol generation.

Hygiene Practices: Do not eat, drink, or smoke in the work area.[1] Wash hands thoroughly

after handling the chemical.[1][2]

Storage Protocol:

Container: Keep the container tightly closed.[1]

Location: Store in a cool, dry, and well-ventilated area.[1]

Incompatibilities: Store away from strong oxidizing agents, acids, and bases.

Labeling: Ensure the container is clearly and accurately labeled.

Emergency Procedures: Spills and First Aid
Immediate and appropriate action is critical in the event of a spill or personal exposure.

Spill Cleanup Protocol:
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Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.[1][10]

Wear PPE: Don the appropriate PPE, including respiratory protection, before addressing the

spill.[1][11]

Contain the Spill: For liquid spills, use an inert absorbent material like vermiculite, sand, or

commercial sorbents to contain the spill.[1][12] Work from the outside of the spill inwards.[13]

Collect Waste: Carefully scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.[11][14]

Decontaminate: Clean the spill area with a suitable solvent (e.g., alcohol) and then wash with

soap and water.[1]

Dispose of Materials: All contaminated materials, including PPE, must be disposed of as

hazardous waste.[14]

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse cautiously with water for

several minutes.[1][2] Remove contact lenses if

present and easy to do. Continue rinsing.[1][2]

Seek immediate medical attention from an

ophthalmologist.[10]

Skin Contact

Take off immediately all contaminated clothing.

[10] Wash skin with plenty of soap and water.[1]

If skin irritation occurs, get medical

advice/attention.[11]

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[1] If

breathing is difficult, seek medical attention.

Ingestion

Rinse mouth with water.[1][11] Do NOT induce

vomiting.[11] Call a physician or poison control

center immediately.[11]

Disposal Plan
Proper disposal of Methyl N-methylanthranilate and its contaminated waste is essential to

prevent environmental contamination.

Waste Disposal Workflow:
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Chemical Waste Disposal Workflow
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Caption: A procedural flowchart for the safe disposal of Methyl N-methylanthranilate waste.

Disposal Protocol:

Waste Characterization: Determine if the waste is classified as hazardous according to local,

state, and federal regulations.[12]
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Containerization: Collect waste in a compatible, tightly sealed, and properly labeled

container.[11][15] Do not mix with other waste streams.[6]

Labeling: The waste container must be clearly labeled as hazardous waste, indicating the

contents (Methyl N-methylanthranilate).

Storage: Store the waste container in a designated satellite accumulation area.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Follow all institutional and regulatory procedures.[1] Do not pour down the drain or dispose

of in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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